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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of
Methallyltrimethylsilane (MTMS), a versatile organosilicon compound. The information is
intended to assist researchers, scientists, and professionals in drug development and materials
science in the safe and effective handling, storage, and application of this reagent.

Physicochemical Properties

Methallyltrimethylsilane, also known as Trimethyl(2-methylallyl)silane, is a colorless, clear
liquid with the molecular formula C7H16Si.[1] It is a key intermediate in the synthesis of silicone
polymers and acts as a versatile reagent in organic chemistry.[1] A summary of its key physical
and chemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula C7H16Si [1]
Molecular Weight 128.29 g/mol [1]
CAS Number 18292-38-1 [1]
Appearance Colorl.ess' to almost colorless 1]

clear liquid
Density 0.73-0.74 g/mL at 25 °C [1]
Boiling Point 109-111 °C
Flash Point -6.11 °C (21.0 °F) - closed cup
Refractive Index n20/D 1.42 [1]

Solubility Profile

Quantitative solubility data for Methallyltrimethylsilane in a wide range of solvents is not
extensively documented in publicly available literature. However, based on its chemical
structure—a non-polar hydrocarbon chain with a weakly polar trimethylsilyl group—its solubility
can be predicted by the "like dissolves like" principle. The compound is generally soluble in a
variety of organic solvents but has limited solubility in polar solvents like water.
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Representative Qualitative .
Solvent Class . Rationale
Solvents Solubility
Methallyltrimethylsilan
) Insoluble/No e is non-polar and
Polar Protic Water o ) ]
significant reaction hydrolytically unstable

in agueous systems.

Soluble in alcohols,

Alcohols (e.g., which have both polar
Soluble
Ethanol) and non-polar
characteristics.

Expected to be
) Ketones (e.g., )
Polar Aprotic Soluble soluble due to its non-
Acetone)
polar nature.

) Expected to be
Ethers (e.g., Diethyl

Soluble soluble due to its non-
ether, THF)
polar nature.
The non-polar nature
Hydrocarbons (e.g., o of both substances
Non-Polar Miscible
Hexane, Toluene) allows for complete
miscibility.

Stability and Handling

Methallyltrimethylsilane is a stable compound under recommended storage conditions but
possesses notable reactivity and sensitivity that require careful handling.

3.1 Thermal Stability The compound is chemically stable at room temperature. However, it is a
highly flammable liquid and vapor with a low flash point, and its vapors may form explosive
mixtures with air, especially upon intense warming.[2] It should be kept away from heat, sparks,
open flames, and hot surfaces.[2] The thermal decomposition of similar organosilanes, like
tetramethylsilane, typically begins with the cleavage of the Si-C bond at high temperatures
(above 1000 K).[3]
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3.2 Hydrolytic Stability A critical aspect of Methallyltrimethylsilane's stability is its sensitivity to

moisture. The compound hydrolyzes readily, particularly in the presence of acids or bases.

Contact with water should be strictly avoided during storage and handling, as it can lead to

hydrolysis, potentially liberating flammable gases upon contact with metal surfaces.[2] For this

reason, it is recommended to handle and store the material under an inert gas atmosphere.

3.3 Chemical Compatibility Methallyltrimethylsilane can react violently with strong oxidizing

agents, acids, and water. It is crucial to avoid contact with these materials.

3.4 Storage Recommendations For optimal stability, Methallyltrimethylsilane should be stored

in a tightly closed container in a dry, well-ventilated place.[2] The storage area should be kept

cool and away from heat and all sources of ignition.[2] Due to its hazardous nature, it should be

stored in a locked-up area accessible only to qualified personnel.[2]

Parameter Condition Rationale
To prevent pressure buildup
Store at Room Temperature, o o
Temperature and minimize vaporization.[1]
Keep Cool
[2]
] To prevent contact with
Store under inert gas (e.g., ] )
Atmosphere ] atmospheric moisture and
Nitrogen, Argon) .
subsequent hydrolysis.[2]
While not explicitly stated,
Light Store in a dark place (if photostability testing is a
[
d sensitive) standard part of stability
protocols.[4]
) Tightly closed, properly sealed To prevent evaporation and
Container

container

exposure to moisture.[2]

Incompatibilities

Water, Strong Oxidizing
Agents, Acids

To prevent hydrolysis and

violent reactions.[2]

Experimental Protocols

The following sections describe generalized experimental protocols for determining the

solubility and stability of a chemical substance like Methallyltrimethylsilane. These are
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representative methodologies and should be adapted based on specific laboratory capabilities
and safety protocols.

4.1 Protocol for Qualitative Solubility Determination

Objective: To determine the qualitative solubility of Methallyltrimethylsilane in various
solvents.

Materials:

Methallyltrimethylsilane

Small test tubes

Graduated pipettes or micropipettes

Vortex mixer

Solvents for testing: Deionized Water, 5% HCI, 5% NaOH, Ethanol, Diethyl Ether, Toluene.
Procedure:

e Add 0.05 mL of Methallyltrimethylsilane to a small, clean test tube.

e Add 0.75 mL of the selected solvent to the test tube in three small portions (0.25 mL each).

» After each addition, cap the test tube and shake it vigorously for 30 seconds using a vortex

mixer.

 Visually inspect the solution for homogeneity. The compound is considered "soluble" or
"miscible" if a single, clear phase is observed. It is "insoluble” if two distinct layers form or if
the mixture remains cloudy or contains undissolved droplets.

Record the observations for each solvent.

Safety: This procedure should be performed in a well-ventilated fume hood. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a flame-retardant
lab coat, must be worn.[2]
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4.2 Protocol for Chemical Stability Study

Objective: To evaluate the stability of Methallyltrimethylsilane under defined storage
conditions over time.

Principle: This protocol is based on the principles of stability testing, which involve storing a
substance under controlled conditions and periodically testing its key attributes against
established specifications.[4][5][6]

Procedure:

» Protocol Design: Define the study parameters, including batches to be tested, container
closure system, storage conditions (e.g., 25°C/60% RH, accelerated at 40°C/75% RH),
sampling time points (e.g., 0, 3, 6, 9, 12 months), and analytical tests.[4][5]

« Initial Analysis (Time 0): Perform a full analysis of the initial Methallyltrimethylsilane
sample. This includes:

[e]

Appearance: Visual inspection for color and clarity.

o

Assay/Purity: Quantitative analysis using Gas Chromatography (GC) with a Flame
lonization Detector (FID).

(¢]

Related Substances: Identification and quantification of any degradation products by GC
or GC-MS.

o

Water Content: Karl Fischer titration to ensure anhydrous conditions.

o Sample Storage: Place aliquots of the sample in tightly sealed containers, simulating the
proposed storage packaging, and store them in stability chambers under the defined
conditions.[4]

o Periodic Testing: At each specified time point, remove a sample from the stability chamber
and allow it to equilibrate to room temperature. Perform the pre-defined analytical tests.

» Data Evaluation: Analyze the data for any trends or significant changes. A "significant
change" is defined as a failure to meet the established specifications for any of the tested
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attributes.[4]

Visualized Workflows

The following diagrams illustrate logical workflows for assessing the solubility and stability of a
chemical compound.
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Figure 1: Logical Workflow for Qualitative Solubility Assessment
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Figure 2: Experimental Workflow for a Chemical Stability Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stability of Methallyltrimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096022#solubility-and-stability-of-
methallyltrimethylsilane-in-common-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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